Cas no 2227728-84-7 ((2S)-4-(2,4-dichlorophenyl)butan-2-ol)

• Product Name: (2S)-4-(2,4-dichlorophenyl)butan-2-ol
• CAS No: 2227728-84-7
• MF: C₁₀H₁₂Cl₂O
• MW: 219.107681274414
• CID: 5978339
• PubChem ID: 93965009
• Update Time: 2023-12-28

(2S)-4-(2,4-dichlorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2,4-dichlorophenyl)butan-2-ol
• 2227728-84-7
• EN300-1984379

• Inchi： 1S/C10H12Cl2O/c1-7(13)2-3-8-4-5-9(11)6-10(8)12/h4-7,13H,2-3H2,1H3/t7-/m0/s1
• InChI Key： VMFBCBHONPLBNJ-ZETCQYMHSA-N
• SMILES： ClC1C=C(C=CC=1CC[C@H](C)O)Cl

Computed Properties

• Exact Mass: 218.0265204g/mol
• Monoisotopic Mass: 218.0265204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes